3-Thiophenecarboxylic acid, 4-(methylsulfonyl)-
Overview
Description
Synthesis Analysis
This compound can be synthesized through various routes. One practical method involves the oxidation of thiophene-2-carboxaldehyde or, more conveniently, 2-acetylthiophene . The latter is a readily available starting material that simplifies the synthetic process .
Chemical Reactions Analysis
- Ullmann Coupling Reactions : Copper (I) thiophene-2-carboxylate, derived from this compound, serves as a catalyst in Ullmann coupling reactions. These reactions are essential for the synthesis of biaryl compounds . 5-Lithio Derivative Formation : Upon treatment with LDA (lithium diisopropylamide) , thiophene-2-carboxylic acid undergoes double deprotonation, yielding the 5-lithio derivative. This intermediate is valuable for subsequent functionalization reactions .
Physical And Chemical Properties Analysis
Mechanism of Action
Future Directions
: E. Campaigne, William M. LeSuer (1953). “3-Thenoic Acid”. Organic Syntheses. 33: 94. doi:10.15227/orgsyn.033.0094. : Swanston, Jonathan (2006). “Thiophene”. Ullmann’s Encyclopedia of Industrial Chemistry. Weinheim: Wiley-VCH. doi:10.1002/14356007.a26_793.pub2. ISBN 3527306730. : Knight, David W.; Nott, Andrew P. (1983). “Generation and Synthetic Utility of Dianions Derived from Thiophenecarboxylic Acids”. Journal of the Chemical Society, Perkin Transactions 1: 791–4. doi:10.1039/p19830000791. : Gooßen, Lukas J.; Deng, Guojun; Levy, Laura M. (2006). “Synthesis of Biaryls via Catalytic Decarboxylative Coupling”.
properties
IUPAC Name |
4-methylsulfonylthiophene-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6O4S2/c1-12(9,10)5-3-11-2-4(5)6(7)8/h2-3H,1H3,(H,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQFJFDHHBCKTNY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CSC=C1C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90356043 |
Source
|
| Record name | 3-Thiophenecarboxylic acid, 4-(methylsulfonyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90356043 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Thiophenecarboxylic acid, 4-(methylsulfonyl)- | |
CAS RN |
78071-36-0 |
Source
|
| Record name | 3-Thiophenecarboxylic acid, 4-(methylsulfonyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90356043 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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